Cas no 167568-21-0 (Carbamic acid, bis(3-aminopropyl)-, 1,1-dimethylethyl ester)
167568-21-0 structure
Product Name:Carbamic acid, bis(3-aminopropyl)-, 1,1-dimethylethyl ester
CAS No:167568-21-0
MF:C11H25N3O2
MW:231.335102796555
CID:1348107
PubChem ID:11020730
Update Time:2025-04-20
Carbamic acid, bis(3-aminopropyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, bis(3-aminopropyl)-, 1,1-dimethylethyl ester
- N-Boc-3,3'-diaminodipropylamine
- BNQAFROAHNBRIV-UHFFFAOYSA-N
- Tert-butyl N,N-bis(3-aminopropyl)carbamate
- SCHEMBL5460363
- 167568-21-0
- SS-5242
- AKOS037655842
- tert-butyl bis(3-aminopropyl)carbamate
-
- Inchi: 1S/C11H25N3O2/c1-11(2,3)16-10(15)14(8-4-6-12)9-5-7-13/h4-9,12-13H2,1-3H3
- InChI Key: BNQAFROAHNBRIV-UHFFFAOYSA-N
- SMILES: O(C(N(CCCN)CCCN)=O)C(C)(C)C
Computed Properties
- Exact Mass: 231.19485
- Monoisotopic Mass: 231.19467705g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 8
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 81.6Ų
Experimental Properties
- PSA: 81.58
Carbamic acid, bis(3-aminopropyl)-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | SS-5242-1MG |
tert-butyl N,N-bis(3-aminopropyl)carbamate |
167568-21-0 | >95% | 1mg |
£37.00 | 2025-02-08 | |
| Key Organics Ltd | SS-5242-5MG |
tert-butyl N,N-bis(3-aminopropyl)carbamate |
167568-21-0 | >95% | 5mg |
£46.00 | 2025-02-08 | |
| Key Organics Ltd | SS-5242-10MG |
tert-butyl N,N-bis(3-aminopropyl)carbamate |
167568-21-0 | >95% | 10mg |
£63.00 | 2025-02-08 | |
| Key Organics Ltd | SS-5242-20MG |
tert-butyl N,N-bis(3-aminopropyl)carbamate |
167568-21-0 | >95% | 20mg |
£76.00 | 2023-04-17 | |
| Key Organics Ltd | SS-5242-0.5G |
tert-butyl N,N-bis(3-aminopropyl)carbamate |
167568-21-0 | >95% | 0.5g |
£385.00 | 2025-02-08 | |
| Key Organics Ltd | SS-5242-1G |
tert-butyl N,N-bis(3-aminopropyl)carbamate |
167568-21-0 | >95% | 1g |
£605.00 | 2025-02-08 |
Carbamic acid, bis(3-aminopropyl)-, 1,1-dimethylethyl ester Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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